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Compound of Interest

Compound Name: Bis(trimethylstannyl)acetylene

Cat. No.: B1580836

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and
should not be substituted for a formal risk assessment or institutional safety protocols. Always
consult the latest Safety Data Sheet (SDS) and your institution's specific safety guidelines
before handling any chemical.

Introduction

Bis(trimethylstannyl)acetylene, with the chemical formula C8H18Sn2, is a valuable organotin
reagent in organic synthesis.[1] However, like many organotin compounds, it presents
significant health and safety risks.[2][3] This guide provides a comprehensive overview of the
safety and handling precautions necessary for the use of Bis(trimethylstannyl)acetylene in a
laboratory setting.

Hazard Identification and Classification

Bis(trimethylstannyl)acetylene is classified as a highly toxic and flammable solid.[4] It is fatal
if swallowed, in contact with skin, or if inhaled.[1] This compound is also very toxic to aquatic
life with long-lasting effects.[1]

GHS Hazard Classification:

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1580836?utm_src=pdf-interest
https://www.benchchem.com/product/b1580836?utm_src=pdf-body
https://www.chembk.com/en/chem/BIS(TRIMETHYLSTANNYL)ACETYLENE
https://www.benchchem.com/pdf/Technical_Support_Center_Managing_Organotin_Compounds_in_the_Laboratory.pdf
https://delvallelab.weebly.com/uploads/4/9/4/7/49471639/sop-organotin.doc
https://www.benchchem.com/product/b1580836?utm_src=pdf-body
https://www.benchchem.com/product/b1580836?utm_src=pdf-body
https://datasheets.scbt.com/sds/aghs/en/sc-227403.pdf
https://www.chembk.com/en/chem/BIS(TRIMETHYLSTANNYL)ACETYLENE
https://www.chembk.com/en/chem/BIS(TRIMETHYLSTANNYL)ACETYLENE
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hazard Class Category
Acute Toxicity, Oral Category 2[5]
Acute Toxicity, Dermal Category 2
Acute Toxicity, Inhalation Category 2
Flammable Solid Category 1
Hazardous to the Aquatic Environment, Acute

Category 1
Hazard
Hazardous to the Aquatic Environment, Chronic

Category 1

Hazard

Hazard Statements:

e H228: Flammable solid.

e H300 + H310 + H330: Fatal if swallowed, in contact with skin or if inhaled.
e H410: Very toxic to aquatic life with long lasting effects.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Bis(trimethylstannyl)acetylene is
provided below.
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Property Value

CAS Number 2117-50-2[5]

Molecular Formula C8H18Sn2[1]

Molecular Weight 351.65 g/mol
Appearance Colorless liquid or solid[1]
Melting Point 59-61 °C[1]

Boiling Point 126-130 °CJ6]

N Insoluble in water; soluble in organic solvents
Solubility ]
like ether and tetrahydrofuran.[1]

Volatility Volatile at room temperature.[1]

Safe Handling and Storage Protocols

Due to its high toxicity and reactivity, strict adherence to safety protocols is mandatory when
handling Bis(trimethylstannyl)acetylene.

Engineering Controls

 All work with Bis(trimethylstannyl)acetylene must be conducted in a certified chemical
fume hood with a high level of ventilation.[2]

e Ensure that a safety shower and eyewash station are readily accessible and in good working
order.[7]

Personal Protective Equipment (PPE)

A standard Level C PPE ensemble is recommended for handling organotin compounds.[2] This
includes:

o Respiratory Protection: A full-face or half-mask air-purifying respirator with appropriate
cartridges for organic vapors and particulates.[2] A dust mask type N95 (US) or type P2 (EN
143) respirator cartridges are also suggested.[6]
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» Eye and Face Protection: Chemical safety goggles and a face shield are required.[2][7]
» Skin Protection:

o Gloves: Double gloving with chemically resistant outer and inner gloves (e.g., nitrile or
neoprene) is essential.[2]

o Clothing: A flame-retardant and chemical-resistant lab coat or coveralls should be worn.[2]

e Footwear: Steel-toed, chemical-resistant boots are recommended.[2]

Storage

o Store in a tightly closed, clearly labeled container in a cool, dry, and well-ventilated area.[2]
» Keep away from strong oxidizing agents.[2]

e Many organotin reagents are air-sensitive and are supplied in Sure/Seal™ bottles, which
require transfer under an inert atmosphere.[2][3]

» Store as a flammable solid hazardous material (Storage Class Code 4.1B).

Experimental Procedures

The following are generalized protocols for handling Bis(trimethylstannyl)acetylene. Specific
experimental procedures should be developed and reviewed as part of a formal risk
assessment.

General Handling

e Never work alone when handling this compound.[3]
o Avoid direct contact with skin, eyes, and clothing.[1] Do not breathe dust or vapors.[1]
e Wash hands and skin thoroughly after handling.[5]

e Use non-sparking tools and take precautionary measures against static discharge.[S]

Transfer of Reagent (from a Sure/Seal™ bottle)
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This procedure should be performed under an inert atmosphere (e.g., argon or nitrogen).

Preparation: Ensure all glassware is flame-dried and cooled under an inert atmosphere.[3]

 Inert Atmosphere: Pierce the septum of the Sure/Seal™ bottle with a needle connected to a
Schlenk line supplying an inert gas to maintain a positive pressure.[3]

o Syringe Preparation: Purge a clean, dry syringe (with a needle of <16 gauge) with the inert
gas from the Schlenk line.[3]

o Withdrawal: Insert the needle of the purged syringe through the septum into the Sure/Seal™
bottle and carefully withdraw the desired amount of the reagent.

o Transfer: Transfer the reagent to the reaction flask.

o Cleaning: Immediately rinse the syringe and needle with a suitable dry solvent (e.g., hexanes
or toluene) into a designated waste container.[3]

o Resealing: Cover the puncture holes in the septum with tape and replace the cap. Seal the
cap with Parafilm®.[3]

Emergency Procedures
Spills

o Evacuate the area immediately.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material.

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

Decontaminate the spill area with a suitable solvent, followed by soap and water.

First Aid Measures

 Inhalation: Move the person to fresh air immediately and seek urgent medical attention.[2]
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Skin Contact: Immediately remove all contaminated clothing and wash the affected area with
plenty of soap and water for at least 15 minutes.[1][2] Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][2] Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[2]

Waste Disposal

All waste containing Bis(trimethylstannyl)acetylene must be treated as hazardous waste and
disposed of in accordance with institutional and regulatory guidelines.[1][2]

Decontamination of Glassware

Glassware that has been in contact with organotin compounds should be decontaminated
before standard washing.

Rinse the glassware with a suitable organic solvent (e.g., hexanes or toluene) into a
designated organotin waste container.[3]

Immerse the rinsed glassware in an oxidizing bath (e.g., commercial bleach or a nitric acid
solution) in a fume hood for several hours to oxidize the residual organotin compounds.[2]

After the oxidative soak, rinse the glassware with deionized water and then wash using
standard laboratory procedures.[2]

The decontamination bath should be disposed of as hazardous waste.[2]

Treatment of Liquid Waste

A general procedure for the oxidative treatment of liquid organotin waste to reduce its toxicity is
as follows:

 Dilution: In a chemical fume hood, dilute the concentrated organotin waste with a compatible
solvent.[2]
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» Oxidation: Slowly add an oxidizing agent, such as commercial bleach, to the diluted waste
while stirring. This reaction can be exothermic, so add the oxidant in small portions and
monitor the temperature.[2]

o Reaction Time: Allow the mixture to react for several hours (overnight is recommended) with
continued stirring to ensure complete oxidation.[2]

o Neutralization: If the resulting solution is acidic or basic, neutralize it to a pH between 6 and
8.[2]

o Disposal: The treated waste, now containing less toxic inorganic tin compounds, must still be
disposed of as hazardous waste in a designated, labeled container.[2]

Visualized Workflows

The following diagrams illustrate key safety and handling workflows for
Bis(trimethylstannyl)acetylene.

Handling Bis(trimethylstannyl)acetylene

Work in a Certified
Chemical Fume Hood

Double Gloving Flame-Retardant &
(Chemical Resistant) Chemical-Resistant Lab Coat

Full-Face/Half-Mask Chemical Goggles
Air-Purifying Respirator & Face Shield

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE) workflow.
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Caption: Emergency spill response workflow.
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Generate Organotin Waste
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Caption: Organotin waste disposal workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Bis(trimethylstannyl)acetylene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580836#bis-trimethylstannyl-acetylene-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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